Cas no 121640-97-9 (Pyrimidine,5-(octyloxy)-2-(4-octylphenyl)-)

• Product Name: Pyrimidine,5-(octyloxy)-2-(4-octylphenyl)-
• CAS No: 121640-97-9
• MF: C₂₆H₄₀N₂O
• MW: 396.608607292175
• CID: 105366
• PubChem ID: 14533391
• Update Time: 2025-04-18

Pyrimidine,5-(octyloxy)-2-(4-octylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-(octyloxy)-2-(4-octylphenyl)-
• 5-(Octyloxy)-2-(4-octylphenyl)-pyrimidine
• 5-octoxy-2-(4-octylphenyl)pyrimidine
• 5-octyloxy-2-(4-octylphenyl)pyrimidine
• SCHEMBL9502773
• 5-(OCTYLOXY)-2-(4-OCTYLPHENYL)PYRIMIDINE
• GQQFQIIFWLXSCR-UHFFFAOYSA-N
• 121640-97-9
• DTXSID00561363

• Inchi： 1S/C26H40N2O/c1-3-5-7-9-11-13-15-23-16-18-24(19-17-23)26-27-21-25(22-28-26)29-20-14-12-10-8-6-4-2/h16-19,21-22H,3-15,20H2,1-2H3
• InChI Key： GQQFQIIFWLXSCR-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C2C=CC(=CC=2)CCCCCCCC)=NC=1)CCCCCCCC

Computed Properties

• Exact Mass: 396.314063904g/mol
• Monoisotopic Mass: 396.314063904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 35Ų